Cas no 951627-67-1 (3-(Trifluoromethyl)cyclohexanamine hydrochloride)

• Product Name: 3-(Trifluoromethyl)cyclohexanamine hydrochloride
• CAS No: 951627-67-1
• MF: C₇H₁₃ClF₃N
• MW: 203.633031606674
• MDL: MFCD23701341
• CID: 5051062
• Update Time: 2025-06-30

3-(Trifluoromethyl)cyclohexanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)cyclohexanamine hydrochloride
• 3-(TRIFLUOROMETHYL)CYCLOHEXANAMINE HCL
• 3-Trifluoromethyl-cyclohexylamine hydrochloride
• 3-(Trifluoromethyl)cyclohexan-1-amine hydrochloride

• MDL： MFCD23701341
• Inchi： 1S/C7H12F3N.ClH/c8-7(9,10)5-2-1-3-6(11)4-5;/h5-6H,1-4,11H2;1H
• InChI Key： RCSIEAABDZVSPX-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CCCC(C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 132
• Topological Polar Surface Area: 26

Additional information on 3-(Trifluoromethyl)cyclohexanamine hydrochloride

3-(Trifluoromethyl)cyclohexanamine hydrochloride: A Comprehensive Overview

3-(Trifluoromethyl)cyclohexanamine hydrochloride, identified by the CAS number 951627-67-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 3-(trifluoromethyl)cyclohexanamine, which belongs to the class of cyclic secondary amines with a trifluoromethyl substituent. The trifluoromethyl group, a common substituent in medicinal chemistry, imparts unique electronic and steric properties to the molecule, making it a valuable component in drug design and synthesis.

The structure of 3-(Trifluoromethyl)cyclohexanamine hydrochloride consists of a cyclohexane ring with an amino group at position 3 and a trifluoromethyl group at the same position. The hydrochloride salt form is commonly used in pharmaceutical applications due to its enhanced solubility and stability compared to the free base. This compound has been studied extensively for its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(Trifluoromethyl)cyclohexanamine hydrochloride. One notable approach involves the catalytic hydrogenation of 3-(trifluoromethyl)cyclohexanone, followed by reductive amination to introduce the amino group. This method not only ensures high yield but also maintains the stereochemical integrity of the molecule, which is crucial for its biological activity.

In terms of applications, 3-(Trifluoromethyl)cyclohexanamine hydrochloride has shown promise in various therapeutic areas. For instance, it has been explored as a potential lead compound in the development of anti-inflammatory agents due to its ability to modulate inflammatory pathways. Additionally, studies have demonstrated its role as an intermediate in the synthesis of opioid receptor agonists, highlighting its versatility in drug discovery.

The pharmacokinetic properties of 3-(Trifluoromethyl)cyclohexanamine hydrochloride have also been investigated. Research indicates that this compound exhibits moderate absorption and distribution profiles, with reasonable bioavailability when administered orally. Its metabolic stability and excretion pathways are currently under investigation to better understand its pharmacokinetic profile and optimize its therapeutic potential.

In conclusion, 3-(Trifluoromethyl)cyclohexanamine hydrochloride, with its unique chemical structure and versatile properties, continues to be a focal point in chemical research and drug development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing therapeutic interventions across diverse disease states.